![molecular formula C9H8N2O3 B063057 Methyl 3-aminofuro[3,2-b]pyridine-2-carboxylate CAS No. 181285-04-1](/img/structure/B63057.png)
Methyl 3-aminofuro[3,2-b]pyridine-2-carboxylate
Overview
Description
Methyl 3-aminofuro[3,2-b]pyridine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that belongs to the pyridine family. It has a unique structure that makes it suitable for use in many scientific research applications.
Scientific Research Applications
Chemical Synthesis and Derivative Creation
Methyl 3-aminofuro[3,2-b]pyridine-2-carboxylate is a key component in the synthesis of various heterocyclic compounds. In the study by Calhelha and Queiroz (2010), it was used to prepare methyl 3-aminothieno[3,2-b]pyridine-2-carboxylates, leading to the creation of di(hetero)arylamines and tetracyclic compounds through intramolecular cyclizations (Calhelha & Queiroz, 2010).
Antitumor Activities
Queiroz et al. (2011) explored the use of this compound in the synthesis of methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, which demonstrated significant tumor cell growth inhibition in various human tumor cell lines. These derivatives affected cell cycle distribution and induced apoptosis in the NCI-H460 cell line (Queiroz et al., 2011).
Potential as Anti-inflammatory Agents
Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, structurally related to this compound, as part of a research program targeting novel molecules with potential anti-inflammatory properties (Moloney, 2001).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-aminofuro[3,2-b]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-13-9(12)8-6(10)7-5(14-8)3-2-4-11-7/h2-4H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTDFOEWMWUJGRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(O1)C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-[(2-furylmethyl)amino]propanoate](/img/structure/B62979.png)
